Acetyl-PHF6IV amide Trifluoroacetate

• IUPAC Name: (2S)-2-[[(2S)-2-acetamido-3-methylbutanoyl]amino]-N-[(2S)-1-[[(2S)-1-[[(2S)-1-[[(2S)-1,6-diamino-1-oxohexan-2-yl]amino]-3-(4-hydroxyphenyl)-1-oxopropan-2-yl]amino]-3-methyl-1-oxobutan-2-yl]amino]-3-methyl-1-oxobutan-2-yl]pentanediamide;2,2,2-trifluoroacetic acid
• InChI: InChI=1S/C37H61N9O9.C2HF3O2/c1-19(2)29(41-22(7)47)35(53)43-26(15-16-28(39)49)33(51)45-31(21(5)6)37(55)46-30(20(3)4)36(54)44-27(18-23-11-13-24(48)14-12-23)34(52)42-25(32(40)50)10-8-9-17-38;3-2(4,5)1(6)7/h11-14,19-21,25-27,29-31,48H,8-10,15-18,38H2,1-7H3,(H2,39,49)(H2,40,50)(H,41,47)(H,42,52)(H,43,53)(H,44,54)(H,45,51)(H,46,55);(H,6,7)/t25-,26-,27-,29-,30-,31-;/m0./s1
• InChI Key: ZRGZVQMIUKXHHJ-HIJADZDGSA-N
• Canonical SMILES: CC(C)C(C(=O)NC(CCC(=O)N)C(=O)NC(C(C)C)C(=O)NC(C(C)C)C(=O)NC(CC1=CC=C(C=C1)O)C(=O)NC(CCCCN)C(=O)N)NC(=O)C.C(=O)(C(F)(F)F)O
• Isomeric SMILES: CC(C)[C@@H](C(=O)N[C@@H](CCC(=O)N)C(=O)N[C@@H](C(C)C)C(=O)N[C@@H](C(C)C)C(=O)N[C@@H](CC1=CC=C(C=C1)O)C(=O)N[C@@H](CCCCN)C(=O)N)NC(=O)C.C(=O)(C(F)(F)F)O
• Molecular Formula: C39H62F3N9O11
• Molecular Weight: 890.0 g/mol

Description

Acetyl-PHF6IV amide Trifluoroacetate is a chemical compound used in laboratory settings. It is often used for pharmaceutical testing.

Synthesis Analysis

The synthesis of trifluoroacetamides, a group to which this compound belongs, involves the activation of nitrogen with a trifluoroacetyl group, followed by reductive cleavage. Another method involves the reactivity of the Trifluoroacetic acid hydroxylamine system in the one-step salt-free synthesis of amides from ketones.

Chemical Reactions Analysis

Trifluoroacetamides, including this compound, undergo various reactions. For instance, they can react with bases, nucleophiles, and electrophiles. They can also undergo reduction and oxidation reactions.

Physical And Chemical Properties Analysis

Amides, including this compound, are generally solids, with the exception of formamide. They have high boiling points and melting points due to the polar nature of the amide group and hydrogen bonding. Lower-molecular-weight amides are relatively soluble in water.

Mechanism of Action

Target of Action

Acetyl-PHF6IV amide trifluoroacetate, also known as Ac-Val-Gln-Val-Val-Tyr-Lys-NH₂ trifluoroacetate salt , is a tau-derived hexapeptide . The primary target of this compound is the tau protein, which is involved in the stabilization of microtubules in neurons .

Biochemical Pathways

The biochemical pathways affected by this compound are likely related to tau protein function and Alzheimer’s disease pathology . Tau proteins play a crucial role in maintaining the stability of microtubules in neurons. Abnormalities in tau function, such as hyperphosphorylation, can lead to the formation of neurofibrillary tangles, a hallmark of Alzheimer’s disease .

Result of Action

The molecular and cellular effects of this compound’s action are likely related to its interaction with tau proteins and potential influence on Alzheimer’s disease pathology . .

Action Environment

The action, efficacy, and stability of this compound could be influenced by various environmental factors. These may include the physiological environment within the body, such as pH and temperature, as well as external factors like storage conditions . For instance, it is recommended to store the compound at -20℃, protected from light and moisture .

Safety and Hazards

Trifluoroacetic acid, a component of Acetyl-PHF6IV amide Trifluoroacetate, is harmful if inhaled and harmful to aquatic life with long-lasting effects. It is advised to avoid breathing mist or vapors, wash skin thoroughly after handling, and avoid release to the environment.

Future Directions

The future of trifluoroacetate compounds, including Acetyl-PHF6IV amide Trifluoroacetate, is being studied. For instance, the toxicity of trifluoroacetic acid is being reviewed, and the margin of exposures (MoE) for human exposures to trifluoroacetic acid is being assessed. Additionally, the reactivity of the Trifluoroacetic acid hydroxylamine system in the one-step salt-free synthesis of amides from ketones is being studied, with a particular focus on caprolactam synthesis.